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Compound of Interest

Compound Name: JNK-IN-12

Cat. No.: B15611776

JNK-IN-12 Technical Support Center

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for the storage, handling, and use of JINK-IN-12, a mitochondrial-
targeted JNK inhibitor. This guide is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What is INK-IN-12 and what is its mechanism of action?

Al: INK-IN-12 is a potent, mitochondrial-targeted inhibitor of c-Jun N-terminal kinase (JNK)
with an IC50 of 66.3 nM.[1] It is composed of a mitochondrial-specific cell-penetrating peptide
conjugated to SP600125, a known JNK inhibitor. This design allows JNK-IN-12 to specifically
inhibit mitochondrial INK phosphorylation without affecting nuclear JNK signaling.[1]

Q2: How should | store INK-IN-12 powder?

A2: While specific stability data for INK-IN-12 is not readily available, general best practices for
similar kinase inhibitors, such as JNK Inhibitor X, recommend storing the solid powder at
-20°C for up to 3 years.[2] Upon receipt, it is advisable to refer to the Certificate of Analysis for
any product-specific storage recommendations.[1]

Q3: How do | prepare and store a stock solution of INK-IN-127?
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A3: INK-IN-12 is typically dissolved in dimethyl sulfoxide (DMSO). For general guidance, high-
concentration stock solutions (e.g., 10 mM) are prepared. To minimize degradation from
repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,
single-use volumes. These aliquots should be stored at -80°C. Stock solutions of similar
inhibitors in DMSO are generally stable for up to one year when stored at -80°C.[2][3]

Q4: What are the known off-target effects of INK-IN-127?

A4: INK-IN-12 is a derivative of SP600125. SP600125 is known to have off-target effects and
can inhibit other kinases.[3] While JNK-IN-8 and JNK-IN-12 are considered to have favorable
kinase selectivity profiles, it is crucial to include appropriate controls in your experiments to
account for potential off-target effects.[4]

Quantitative Data Summary

Parameter Value Notes

This value represents the

concentration of INK-IN-12

IC50 (INK) 66.3 nM[1] _ o
required to inhibit 50% of JNK
activity in vitro.

Molecular Weight 1091.35 g/mol [1]

Chemical Formula C56H82N1607[1]

JNK Signaling Pathway

The following diagram illustrates the canonical JNK signaling pathway. JINK-IN-12 specifically
targets the phosphorylation of INK within the mitochondria.
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JNK signaling cascade and the inhibitory action of JNK-IN-12.

Experimental Protocols

Protocol 1: Preparation of JNK-IN-12 Stock Solution (10
mM)
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Materials:

e JNK-IN-12 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
» Sterile, amber microcentrifuge tubes
Procedure:

o Allow the JNK-IN-12 vial to equilibrate to room temperature before opening to prevent
moisture condensation.

o Calculate the required amount of INK-IN-12 powder to prepare a 10 mM stock solution. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 1.09135 mg of JINK-
IN-12 (Molecular Weight = 1091.35 g/mol ).

o Carefully weigh the JINK-IN-12 powder and transfer it to a sterile tube.
e Add the calculated volume of anhydrous DMSO to the powder.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., 37°C) may be applied if necessary.

 Aliquot the stock solution into single-use, amber microcentrifuge tubes.

» Store the aliquots at -80°C.

Protocol 2: Western Blot for Phosphorylated JNK

This protocol provides a general framework for assessing the effect of INK-IN-12 on JNK
phosphorylation in a cellular context.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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